Cas no 55656-34-3 (Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(chloromethyl)-5-methyl-)

• Product Name: Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(chloromethyl)-5-methyl-
• CAS No: 55656-34-3
• MF: C₈H₇ClN₂OS
• MW: 214.671979188919
• CID: 351260
• PubChem ID: 71364054
• Update Time: 2025-04-19

Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine-2(3H)-thione, 3-(chloromethyl)-5-methyl-
• 3-(chloromethyl)-5-methyl-[1,3]oxazolo[4,5-b]pyridine-2-thione
• 3-(Chloromethyl)-5-methyl[1,3]oxazolo[4,5-b]pyridine-2(3H)-thione
• 55656-34-3
• DTXSID90787550

• Inchi： 1S/C8H7ClN2OS/c1-5-2-3-6-7(10-5)11(4-9)8(13)12-6/h2-3H,4H2,1H3
• InChI Key： RFUPGGHQEZFNLU-UHFFFAOYSA-N
• SMILES： ClCN1C(OC2C=CC(C)=NC1=2)=S

Computed Properties

• Exact Mass: 213.99691
• Monoisotopic Mass: 213.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 25.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines